Cas no 1261864-37-2 (2-Iodo-3-nitrobenzyl chloride)
2-Iodo-3-nitrobenzyl chloride structure
Product Name:2-Iodo-3-nitrobenzyl chloride
CAS No:1261864-37-2
MF:C7H5ClINO2
MW:297.477573156357
CID:4981958
Update Time:2023-08-24
2-Iodo-3-nitrobenzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Iodo-3-nitrobenzyl chloride
-
- Inchi： 1S/C7H5ClINO2/c8-4-5-2-1-3-6(7(5)9)10(11)12/h1-3H,4H2
- InChI Key： NHRGPHJVELVBRC-UHFFFAOYSA-N
- SMILES： IC1C(=CC=CC=1CCl)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8
2-Iodo-3-nitrobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010438-250mg |
2-Iodo-3-nitrobenzyl chloride |
1261864-37-2 | 97% | 250mg |
484.80 USD | 2021-06-25 | |
| Alichem | A013010438-500mg |
2-Iodo-3-nitrobenzyl chloride |
1261864-37-2 | 97% | 500mg |
790.55 USD | 2021-06-25 | |
| Alichem | A013010438-1g |
2-Iodo-3-nitrobenzyl chloride |
1261864-37-2 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
2-Iodo-3-nitrobenzyl chloride Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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